Cas no 886505-55-1 (5-(1-Hydroxy-cyclohexylethynyl)-thiophene-2-carboxylic acid)

5-(1-Hydroxy-cyclohexylethynyl)-thiophene-2-carboxylic acid is a specialized organic compound featuring a thiophene-carboxylic acid backbone functionalized with a hydroxy-cyclohexylethynyl group. This structure imparts unique reactivity and potential applications in pharmaceutical and material science research. The presence of both carboxylic acid and hydroxyl groups enhances its versatility as a building block for synthetic modifications, enabling the formation of esters, amides, or other derivatives. The cyclohexylethynyl moiety contributes to steric and electronic effects, which may influence binding affinity or material properties. Its well-defined molecular architecture makes it suitable for use in targeted drug discovery, catalysis, or polymer development, where precise functionalization is critical.

5-(1-Hydroxy-cyclohexylethynyl)-thiophene-2-carboxylic acid structure

886505-55-1 structure

Product Name:5-(1-Hydroxy-cyclohexylethynyl)-thiophene-2-carboxylic acid

CAS No:886505-55-1

MF:C₁₃H₁₄O₃S

MW:250.313462734222

CID:5032796

Update Time:2025-06-08

5-(1-Hydroxy-cyclohexylethynyl)-thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 5-(1-Hydroxy-cyclohexylethynyl)-thiophene-2-carboxylic acid
- 5-((1-Hydroxycyclohexyl)ethynyl)thiophene-2-carboxylic acid
- Inchi： 1S/C13H14O3S/c14-12(15)11-5-4-10(17-11)6-9-13(16)7-2-1-3-8-13/h4-5,16H,1-3,7-8H2,(H,14,15)
- InChI Key： XKATZEZOSUITPY-UHFFFAOYSA-N
- SMILES： S1C(C(=O)O)=CC=C1C#CC1(CCCCC1)O